Cas no 2223042-85-9 (1-cyclopentyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

• Product Name: 1-cyclopentyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• CAS No: 2223042-85-9
• MF: C₁₄H₂₃BN₂O₂
• MW: 262.155623674393
• MDL: MFCD24540321
• CID: 5106603
• PubChem ID: 66509459
• Update Time: 2025-05-24

1-cyclopentyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopentyl-3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole
• 1-cyclopentyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

• MDL： MFCD24540321
• Inchi： 1S/C14H23BN2O2/c1-13(2)14(3,4)19-15(18-13)12-9-10-17(16-12)11-7-5-6-8-11/h9-11H,5-8H2,1-4H3
• InChI Key： XIDNTCSNOQUKET-UHFFFAOYSA-N
• SMILES： N1(C2CCCC2)C=CC(B2OC(C)(C)C(C)(C)O2)=N1

Additional information on 1-cyclopentyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

Introduction to 1-cyclopentyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS No. 2223042-85-9)

1-cyclopentyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2223042-85-9, is a derivative of pyrazole and features a cyclopentyl substituent alongside a tetramethylborate group. The unique structural attributes of this molecule make it a valuable intermediate in the synthesis of more complex pharmaceutical agents, particularly those targeting neurological and inflammatory disorders.

The pyrazole core is a heterocyclic aromatic compound known for its broad spectrum of biological activities. Pyrazole derivatives have been extensively studied for their potential applications in drug development due to their ability to interact with various biological targets. In particular, the cyclopentyl group in 1-cyclopentyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole enhances the compound's lipophilicity, which can improve its bioavailability and membrane permeability. This feature is particularly advantageous in designing drugs that require efficient crossing of biological membranes.

The tetramethylborate moiety in the molecular structure serves a critical role in cross-coupling reactions, which are fundamental to modern organic synthesis. Specifically, this boronic ester functionality allows the compound to participate in Suzuki-Miyaura cross-coupling reactions, enabling the construction of more complex molecular architectures. Such reactions are widely employed in the pharmaceutical industry for the efficient synthesis of biaryl compounds, which are prevalent in many active pharmaceutical ingredients (APIs). The ability to incorporate this compound into synthetic pathways underscores its utility as a building block for drug discovery efforts.

Recent advancements in medicinal chemistry have highlighted the importance of boronic acid derivatives in drug development. The boron atom's ability to form stable yet reactive bonds makes it an ideal candidate for facilitating carbon-carbon bond formations under mild conditions. This reactivity has been leveraged to develop novel therapeutic agents with improved pharmacokinetic profiles. For instance, studies have demonstrated that boron-containing compounds can exhibit enhanced stability and bioavailability compared to their non-boron counterparts, making them attractive candidates for further optimization.

In the context of current research, 1-cyclopentyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole has been explored as a precursor in the synthesis of potential treatments for neurological disorders. Pyrazole derivatives have shown promise in modulating neurotransmitter activity and reducing inflammation, two key pathological processes associated with conditions such as Alzheimer's disease and Parkinson's disease. The cyclopentyl group's steric properties may help optimize binding interactions with target enzymes or receptors, potentially leading to more effective therapeutic outcomes.

The tetramethylborate component also offers advantages in terms of synthetic flexibility. Unlike traditional halogenated intermediates, boronic esters can be introduced into synthetic pathways without the need for harsh reagents or high temperatures. This mild reaction condition profile not only improves yield but also reduces the environmental impact of synthetic processes. Such considerations align with the growing emphasis on sustainable chemistry practices within the pharmaceutical industry.

Moreover, the structural motif of 1-cyclopentyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole has been investigated for its potential role in developing antiviral agents. The pyrazole ring is known to exhibit inhibitory activity against various viral proteases and polymerases. By incorporating this scaffold into drug candidates designed to target viral replication mechanisms, researchers aim to develop novel antiviral therapies with improved efficacy and reduced resistance profiles.

From a computational chemistry perspective, virtual screening techniques have been employed to identify potential binding modes of 1-cyclopentyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole with biological targets. These studies have provided insights into how structural modifications can enhance binding affinity and selectivity. For example, computational modeling has suggested that optimizing the size and electronic properties of the cyclopentyl group could further improve interactions with specific enzymes or receptors.

The synthesis of this compound typically involves multi-step organic transformations starting from commercially available precursors such as cyclopentanol and pyrazole. The introduction of the tetramethylborate group is achieved through borylation reactions under palladium catalysis, which are well-established protocols in synthetic organic chemistry. These methods ensure high regioselectivity and yield, making large-scale production feasible for research and industrial applications.

In conclusion, 1-cyclopentyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS No. 2223042-85-9) represents a promising intermediate in pharmaceutical chemistry with diverse applications across multiple therapeutic areas. Its unique structural features—combining a lipophilic cyclopentyl group with a reactive tetramethylborate moiety—make it an invaluable tool for constructing complex drug molecules. As research continues to uncover new biological targets and synthetic methodologies, this compound is likely to play an increasingly significant role in the development of next-generation therapeutics.